2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hydrochloride

• IUPAC Name: 2λ6-thia-7-azaspiro[3.4]octane 2,2-dioxide;hydrochloride
• InChI: InChI=1S/C6H11NO2S.ClH/c8-10(9)4-6(5-10)1-2-7-3-6;/h7H,1-5H2;1H
• InChI Key: GUJIPFNBJGRBGX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12CS(=O)(=O)C2.Cl
• Molecular Formula: C6H12ClNO2S
• Molecular Weight: 197.68 g/mol
• CAS No.: 2095411-01-9

Description

2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO2S and its molecular weight is 197.68. The purity is usually 95%.
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Scientific Research Applications

Synthesis in Drug Discovery

D. Li, M. Rogers-Evans, and E. Carreira (2013) developed novel classes of thia/oxa-azaspiro[3.4]octanes, including 2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hydrochloride, through robust and step-economic routes. These spirocycles are designed as multifunctional, structurally diverse modules for drug discovery applications, highlighting their potential in the synthesis of new pharmaceutical compounds (Li, Rogers-Evans, & Carreira, 2013).

Novel Sulfur-Containing Spiro Compounds

D. B. Reddy and colleagues (1993, 2001) synthesized novel sulfur-containing spiro compounds, including derivatives of this compound. These compounds were prepared through condensation reactions and demonstrated potential in medicinal chemistry due to their unique structural features (Reddy et al., 1993); (Reddy, Babu, & Padmavathi, 2001).

Anticancer Activity

E. M. Flefel et al. (2017) synthesized new 1-thia-azaspiro[4.5]decane derivatives, including this compound derivatives. They found that these compounds exhibited moderate to high inhibition activities against various cancer cell lines, suggesting their potential use in cancer therapy (Flefel et al., 2017).

Building Blocks in Medicinal Chemistry

Daniel P. Walker and D. J. Rogier (2013) prepared novel bicyclic thiomorpholine building blocks, including 3-thia-6-azabicyclo[3.2.1]octane and its 1,1-dioxide counterparts. These compounds, related to this compound, were synthesized from inexpensive starting materials and showed interesting biological profiles, indicating their usefulness in medicinal chemistry research (Walker & Rogier, 2013).

Safety and Hazards

The safety information available indicates that “2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hydrochloride” may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The compound has been classified with the GHS07 symbol, indicating that it’s harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.